Cas no 67874-81-1 (1H-3a,7-Methanoazulene,octahydro-6-methoxy-3,6,8,8-tetramethyl-, (3R,3aS,6R,7R,8aS)-)
67874-81-1 structure
Product Name:1H-3a,7-Methanoazulene,octahydro-6-methoxy-3,6,8,8-tetramethyl-, (3R,3aS,6R,7R,8aS)-
CAS No:67874-81-1
MF:C16H28O
MW:236.392925262451
CID:505737
Update Time:2026-04-29
1H-3a,7-Methanoazulene,octahydro-6-methoxy-3,6,8,8-tetramethyl-, (3R,3aS,6R,7R,8aS)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-3a,7-Methanoazulene,octahydro-6-methoxy-3,6,8,8-tetramethyl-, (3R,3aS,6R,7R,8aS)-
- Cedryl methyl ether
- Cedramber
- Cedrol methyl ether
- EINECS 267-510-5
- (3R,3aS,6R,7R,8aS)-Octahydro-6-methoxy-3,6,8,8-tetramethyl-1H-3a,7-methanoazulene
-
- Inchi: InChI=1S/C16H28O/c1-11-6-7-12-14(2,3)13-10-16(11,12)9-8-15(13,4)17-5/h11-13H,6-10H2,1-5H3/t11-,12+,13-,15-,16+/m1/s1
- InChI Key: HRGPYCVTDOECMG-RHBQXOTJSA-N
- SMILES: C[C@@H]1CC[C@H]2C(C)(C)[C@H]3C[C@@]12CC[C@@]3(C)OC
Computed Properties
- Exact Mass: 236.21400
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.4
Experimental Properties
- Density: 0.96±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 268.3±8.0 ºC (760 Torr),
- Flash Point: 110.3±14.2 ºC,
- Refractive Index: 1.4600 (estimate)
- Solubility: Almost insoluble (0.083 g/l) (25 º C),
- PSA: 9.23000
- LogP: 4.26390
1H-3a,7-Methanoazulene,octahydro-6-methoxy-3,6,8,8-tetramethyl-, (3R,3aS,6R,7R,8aS)- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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